Cas no 65649-47-0 (N-methyl-9-(2,3,5-tri-O-methylpentofuranosyl)-9H-purin-6-amine)

• Product Name: N-methyl-9-(2,3,5-tri-O-methylpentofuranosyl)-9H-purin-6-amine
• CAS No: 65649-47-0
• MF: C₁₄H₂₁N₅O₄
• MW: 323.347642660141
• CID: 962280
• PubChem ID: 316992
• Update Time: 2025-04-19

N-methyl-9-(2,3,5-tri-O-methylpentofuranosyl)-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-9-(2,3,5-tri-O-methylpentofuranosyl)-9H-purin-6-amine
• 9-[3,4-dimethoxy-5-(methoxymethyl)oxolan-2-yl]-N-methylpurin-6-amine
• DTXSID70311857
• 65649-47-0
• NSC246078
• NSC-246078

• Inchi： 1S/C14H21N5O4/c1-15-12-9-13(17-6-16-12)19(7-18-9)14-11(22-4)10(21-3)8(23-14)5-20-2/h6-8,10-11,14H,5H2,1-4H3,(H,15,16,17)
• InChI Key： YWYRKAVKCNCVON-UHFFFAOYSA-N
• SMILES： O1C(COC)C(C(C1N1C=NC2C(NC)=NC=NC1=2)OC)OC

Computed Properties

• Exact Mass: 323.15935417g/mol
• Monoisotopic Mass: 323.15935417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 92.6Ų